Cas no 2680864-84-8 (tert-butyl 3-iodo-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-4-carboxylate)

• Product Name: tert-butyl 3-iodo-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-4-carboxylate
• CAS No: 2680864-84-8
• MF: C₁₁H₁₆IN₃O₂
• MW: 349.16811466217
• CID: 5626753
• PubChem ID: 163302749
• Update Time: 2025-06-12

tert-butyl 3-iodo-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-4(5H)-carboxylic acid, 6,7-dihydro-3-iodo-, 1,1-dimethylethyl ester
• tert-Butyl 3-iodo-6,7-dihydropyrazolo[1,5-a]pyrimidine-4(5H)-carboxylate
• tert-butyl 3-iodo-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-4-carboxylate
• tert-butyl 3-iodo-6,7-dihydro-5H-pyrazolo[1,5-a]pyrimidine-4-carboxylate
• G73118
• 2680864-84-8
• tert-butyl 3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carboxylate
• EN300-28298333
• tert-Butyl3-iodo-6,7-dihydropyrazolo[1,5-a]pyrimidine-4(5H)-carboxylate
• CS-0531235

• Inchi： 1S/C11H16IN3O2/c1-11(2,3)17-10(16)14-5-4-6-15-9(14)8(12)7-13-15/h7H,4-6H2,1-3H3
• InChI Key： IQCWBQIRBNAHSI-UHFFFAOYSA-N
• SMILES： C12=C(I)C=NN1CCCN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 349.02872g/mol
• Monoisotopic Mass: 349.02872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 396.5±30.0 °C(Predicted)
• pka: 1.27±0.20(Predicted)

Additional information on tert-butyl 3-iodo-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-4-carboxylate

Research Brief on tert-Butyl 3-Iodo-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine-4-Carboxylate (CAS: 2680864-84-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrazolo[1,5-a]pyrimidine derivatives as versatile scaffolds for drug discovery. Among these, tert-butyl 3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carboxylate (CAS: 2680864-84-8) has emerged as a key intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthetic utility, biological relevance, and potential applications.

The compound tert-butyl 3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carboxylate serves as a critical building block in the construction of complex heterocyclic systems. Recent studies have demonstrated its utility in palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents at the 3-position of the pyrazolo[1,5-a]pyrimidine core. This flexibility has been exploited to generate libraries of derivatives with enhanced pharmacological properties, such as improved target binding affinity and metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized this compound to develop a series of kinase inhibitors with potent activity against aberrant signaling pathways in cancer. The iodine substituent at the 3-position facilitated efficient Suzuki-Miyaura couplings with various boronic acids, yielding compounds that exhibited nanomolar inhibition of key oncogenic kinases. Structural-activity relationship (SAR) analyses revealed that modifications at this position significantly influenced selectivity profiles, underscoring the importance of tert-butyl 3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carboxylate as a versatile intermediate.

Further investigations have explored the compound's role in the synthesis of antiviral agents. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters detailed its use in constructing pyrazolo[1,5-a]pyrimidine-based analogs that target viral polymerases. The tert-butyl ester group was found to enhance cell permeability, while the iodine atom allowed for late-stage diversification via click chemistry, enabling rapid optimization of antiviral potency. These findings highlight the compound's dual utility in both traditional medicinal chemistry and modern fragment-based drug design.

From a synthetic chemistry perspective, recent optimization efforts have focused on improving the scalability and sustainability of producing tert-butyl 3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carboxylate. A 2023 Green Chemistry publication reported a novel continuous-flow protocol that reduced solvent waste by 60% while maintaining high yield and purity. This advancement addresses growing concerns about the environmental impact of pharmaceutical manufacturing while ensuring reliable access to this valuable intermediate.

The safety profile and handling considerations for this compound have also been recently updated. Safety data sheets (SDS) revisions in 2024 emphasize proper personal protective equipment (PPE) requirements due to the compound's potential sensitization properties. Researchers are advised to conduct all manipulations in well-ventilated fume hoods and to implement rigorous containment strategies, particularly during large-scale reactions.

Looking forward, tert-butyl 3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carboxylate continues to attract attention as a strategic intermediate in drug discovery campaigns. Its unique combination of synthetic versatility and favorable physicochemical properties positions it as a valuable tool for addressing emerging therapeutic challenges. Future research directions may explore its application in targeted protein degradation (PROTACs) and covalent inhibitor development, where its reactive handle could enable novel drug design strategies.